Cas no 1368177-39-2 (4-Chloro-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 4-Chloro-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine
• CAS No: 1368177-39-2
• MF: C₇H₇ClN₂
• MW: 154.596880197525
• CID: 4591412
• Update Time: 2025-07-19

4-Chloro-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine
• 1h-pyrrolo[2,3-c]pyridine,4-chloro-2,3-dihydro-
• 1H-Pyrrolo[2,3-c]pyridine, 4-chloro-2,3-dihydro-
• SB73782

• Inchi： 1S/C7H7ClN2/c8-6-3-9-4-7-5(6)1-2-10-7/h3-4,10H,1-2H2
• InChI Key： XIIKLAXLTRPFPH-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC2=C1CCN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• XLogP3: 1.5
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Chloro-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine

4-Chloro-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine (CAS No. 1368177-39-2): A Comprehensive Overview

4-Chloro-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine (CAS No. 1368177-39-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,3-c]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-Chloro-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine make it a valuable scaffold for the development of novel drugs targeting various diseases.

The chemical structure of 4-Chloro-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine consists of a fused pyrrole and pyridine ring system with a chlorine substituent at the 4-position. This configuration imparts specific electronic and steric properties that can influence its interactions with biological targets. Recent studies have highlighted the importance of this compound in modulating various physiological processes, including neurotransmission and cellular signaling pathways.

In the realm of medicinal chemistry, 4-Chloro-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine has been explored as a lead compound for the development of drugs targeting central nervous system (CNS) disorders. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent activity against serotonin receptors, making them potential candidates for the treatment of depression and anxiety disorders. The ability to fine-tune the pharmacological properties through structural modifications further enhances its utility as a therapeutic agent.

Beyond CNS applications, 4-Chloro-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine has shown promise in oncology research. Studies have identified several derivatives that exhibit selective cytotoxicity against cancer cells while sparing normal cells. These findings suggest that this scaffold could be leveraged to develop novel anticancer agents with improved safety profiles. The mechanism of action for these derivatives is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthetic accessibility of 4-Chloro-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine is another factor contributing to its widespread use in drug discovery efforts. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One notable method involves the Pd-catalyzed cyclization of appropriately substituted acetylenes and amines, providing a versatile platform for the synthesis of structurally diverse analogs. This synthetic flexibility allows researchers to rapidly explore structure-activity relationships (SAR) and optimize lead compounds for specific therapeutic targets.

In addition to its direct biological activities, 4-Chloro-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine has also been utilized as a tool compound in chemical biology studies. Its ability to selectively modulate specific protein-protein interactions has made it an invaluable reagent for probing complex biological systems. For example, recent work published in Nature Communications has shown that this compound can disrupt interactions between certain transcription factors and their cofactors, providing insights into the regulation of gene expression in cancer cells.

The safety profile of 4-Chloro-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine is another critical aspect that has been extensively studied. Preclinical toxicology assessments have generally indicated low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), thorough safety evaluations are essential before advancing to clinical trials. Ongoing research aims to further refine the safety profile and identify any potential side effects associated with long-term use.

In conclusion, 4-Chloro-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine (CAS No. 1368177-39-2) represents a promising scaffold with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutics targeting a range of diseases. Continued research into this compound will likely uncover new avenues for its application and contribute to advancements in drug discovery and development.